Silybin A,B (mixture)
Silybin A,B (mixture)
Brand Name:
Vulcanchem
CAS No.:
802918-57-6
VCID:
VC0117768
InChI:
InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20?,23-,24?,25+/m0/s1
SMILES:
COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
Molecular Formula:
C₂₅H₂₂O₁₀
Molecular Weight:
482.44
Silybin A,B (mixture)
CAS No.: 802918-57-6
Reference Standards
VCID: VC0117768
Molecular Formula: C₂₅H₂₂O₁₀
Molecular Weight: 482.44
| CAS No. | 802918-57-6 |
|---|---|
| Product Name | Silybin A,B (mixture) |
| Molecular Formula | C₂₅H₂₂O₁₀ |
| Molecular Weight | 482.44 |
| IUPAC Name | (2R,3R)-3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20?,23-,24?,25+/m0/s1 |
| SMILES | COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O |
| Synonyms | (2R,3R)-2-[2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one; |
| PubChem Compound | 3086637 |
| Last Modified | Dec 05 2021 |
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